Cas no 2229685-78-1 (1-methyl-3-(2-phenylethenyl)-1H-pyrazole-5-carboxylic acid)

• Product Name: 1-methyl-3-(2-phenylethenyl)-1H-pyrazole-5-carboxylic acid
• CAS No: 2229685-78-1
• MF: C₁₃H₁₂N₂O₂
• MW: 228.246582984924
• CID: 5946365
• PubChem ID: 165839061
• Update Time: 2025-06-08

1-methyl-3-(2-phenylethenyl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-(2-phenylethenyl)-1H-pyrazole-5-carboxylic acid
• EN300-1860618
• 2229685-78-1

• Inchi： 1S/C13H12N2O2/c1-15-12(13(16)17)9-11(14-15)8-7-10-5-3-2-4-6-10/h2-9H,1H3,(H,16,17)/b8-7+
• InChI Key： MLEQMWWCCDSYBT-BQYQJAHWSA-N
• SMILES： OC(C1=CC(/C=C/C2C=CC=CC=2)=NN1C)=O

Computed Properties

• Exact Mass: 228.089877630g/mol
• Monoisotopic Mass: 228.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.1Ų

Additional information on 1-methyl-3-(2-phenylethenyl)-1H-pyrazole-5-carboxylic acid

Recent Advances in the Study of 1-methyl-3-(2-phenylethenyl)-1H-pyrazole-5-carboxylic acid (CAS: 2229685-78-1)

1-methyl-3-(2-phenylethenyl)-1H-pyrazole-5-carboxylic acid (CAS: 2229685-78-1) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential applications in drug discovery, particularly as a scaffold for the development of novel therapeutic agents. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound belongs to the pyrazole carboxylic acid family, which is known for its diverse pharmacological properties. Recent synthetic approaches have optimized the yield and purity of 1-methyl-3-(2-phenylethenyl)-1H-pyrazole-5-carboxylic acid, making it more accessible for further biological evaluation. Advanced techniques such as microwave-assisted synthesis and green chemistry protocols have been employed to enhance efficiency and reduce environmental impact.

In terms of biological activity, preliminary studies have demonstrated that 1-methyl-3-(2-phenylethenyl)-1H-pyrazole-5-carboxylic acid exhibits moderate inhibitory effects on certain inflammatory mediators. Specifically, it has shown promise in modulating the activity of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. These findings suggest its potential as a lead compound for the development of anti-inflammatory drugs.

Further investigations have explored the compound's interactions with various molecular targets. Molecular docking studies have revealed that 1-methyl-3-(2-phenylethenyl)-1H-pyrazole-5-carboxylic acid can bind to the active sites of several kinases, indicating its potential as a kinase inhibitor. This opens up possibilities for its use in oncology, where kinase inhibitors play a critical role in targeted cancer therapies.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of 1-methyl-3-(2-phenylethenyl)-1H-pyrazole-5-carboxylic acid. Recent studies have focused on improving its solubility and bioavailability through structural modifications and formulation strategies. For instance, the development of prodrugs and nanoparticle-based delivery systems has shown potential in enhancing its therapeutic efficacy.

In conclusion, 1-methyl-3-(2-phenylethenyl)-1H-pyrazole-5-carboxylic acid (CAS: 2229685-78-1) represents a versatile scaffold with significant potential in drug discovery. Ongoing research aims to further elucidate its mechanisms of action and optimize its pharmacological profile. The compound's unique structural features and biological activities make it a promising candidate for the development of novel therapeutics in inflammation and oncology.